Cas no 14234-03-8 (Bicyclo[2.2.2]oct-2-ene-1,4-dicarboxylic acid, 1-ethyl ester)

• Product Name: Bicyclo[2.2.2]oct-2-ene-1,4-dicarboxylic acid, 1-ethyl ester
• CAS No: 14234-03-8
• MF: C₁₂H₁₆O₆
• MW: 256.251844406128
• CID: 866633
• Update Time: 2023-11-19

Bicyclo[2.2.2]oct-2-ene-1,4-dicarboxylic acid, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• c12h16o4
• Bicyclo(2.2.2)oct-2-en-1,4-dicarbonsaeure-monoethylester
• CID 121001764
• Bicyclo[2.2.2]oct-2-ene-1,4-dicarboxylic acid, 1-ethyl ester

• Inchi： 1S/C12H16O6/c1-2-16-10(15)18-12-6-3-11(4-7-12,5-8-12)17-9(13)14/h3,6H,2,4-5,7-8H2,1H3,(H,13,14)
• InChI Key： SISSKDQLMCJFJP-UHFFFAOYSA-N
• SMILES： O(C(=O)OCC)C12C=CC(CC1)(CC2)OC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 378
• Topological Polar Surface Area: 82.1

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 335.7±42.0 °C(Predicted)
• pka: 4.17±0.40(Predicted)